Cas no 42561-71-7 (2-[(E)-4-bromobut-2-enyl]isoindoline-1,3-dione)

• Product Name: 2-[(E)-4-bromobut-2-enyl]isoindoline-1,3-dione
• CAS No: 42561-71-7
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• CID: 325188
• PubChem ID: 10516841
• Update Time: 2025-10-29

2-[(E)-4-bromobut-2-enyl]isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(2E)-4-BROMOBUT-2-EN-1-YL]-1H-ISOINDOLE-1,3(2H)-DIONE
• 2-(4-bromobut-2-enyl)isoindole-1,3-dione
• N-(4-Bromo-2-butenyl)phthalimide
• 4-bromo-1-phathalimidyl-2-butene
• 2-[(E)-4-bromobut-2-enyl]isoindoline-1,3-dione
• 42561-71-7
• SEQICEWHVVSOCY-ONEGZZNKSA-N
• Trans-1-Bromo-4-Phthalimido-2-Butene
• 2-(4-Bromobut-2-en-1-yl)isoindoline-1,3-dione
• AC8436
• (E)-N-(4-bromo-2-butenyl)phthalimide
• 2-(4-Bromo-2-buten-1-yl)-1,3-isoindolinedione
• (E)-1-phthalimido-4-bromobut-2-ene
• 2-[(2E)-4-bromo-2-buten-1-yl]-1H-isoindole-1,3(2H)-dione
• SCHEMBL4581609
• SCHEMBL4581604

• Inchi： 1S/C12H10BrNO2/c13-7-3-4-8-14-11(15)9-5-1-2-6-10(9)12(14)16/h1-6H,7-8H2/b4-3+
• InChI Key： SEQICEWHVVSOCY-ONEGZZNKSA-N
• SMILES： BrC/C=C/CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 278.98900
• Monoisotopic Mass: 278.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38000
• LogP: 2.17160

Additional information on 2-[(E)-4-bromobut-2-enyl]isoindoline-1,3-dione

Comprehensive Overview of 2-[(E)-4-bromobut-2-enyl]isoindoline-1,3-dione (CAS No. 42561-71-7)

2-[(E)-4-bromobut-2-enyl]isoindoline-1,3-dione (CAS No. 42561-71-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated derivative of isoindoline-1,3-dione is particularly valued for its unique structural properties, which make it a versatile intermediate in synthetic chemistry. The compound's E-configuration and bromobut-2-enyl side chain contribute to its reactivity, enabling its use in cross-coupling reactions and as a building block for more complex molecules.

In recent years, the demand for high-purity brominated compounds like 2-[(E)-4-bromobut-2-enyl]isoindoline-1,3-dione has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential applications in small-molecule therapeutics and functional materials. The compound's ability to act as a pharmacophore or ligand in metal-catalyzed reactions has also made it a subject of study in catalytic processes.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-[(E)-4-bromobut-2-enyl]isoindoline-1,3-dione?" The synthesis typically involves the bromination of but-2-enyl derivatives followed by coupling with isoindoline-1,3-dione. Optimizing reaction conditions, such as temperature and solvent choice, is critical to achieving high yields and purity. Another common query is: "How does the E-configuration affect the compound's reactivity?" The E-isomer offers steric advantages in certain reactions, making it preferable over the Z-isomer in many synthetic pathways.

The compound's relevance extends to green chemistry initiatives, where researchers explore its use in sustainable synthesis. With growing emphasis on eco-friendly processes, 2-[(E)-4-bromobut-2-enyl]isoindoline-1,3-dione is being investigated for its compatibility with biodegradable catalysts and solvent-free reactions. This aligns with the broader trend of minimizing environmental impact in chemical manufacturing.

Analytical characterization of 2-[(E)-4-bromobut-2-enyl]isoindoline-1,3-dione often involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. Additionally, stability studies under various storage conditions are essential to determine its shelf life and handling requirements.

In the context of intellectual property, several patents highlight the compound's utility in proprietary formulations. Its incorporation into drug delivery systems and polymeric materials has been documented, further underscoring its industrial significance. As research continues, new applications for CAS No. 42561-71-7 are likely to emerge, solidifying its role in modern chemistry.

For researchers and manufacturers, sourcing high-quality 2-[(E)-4-bromobut-2-enyl]isoindoline-1,3-dione is paramount. Suppliers often provide custom synthesis services to meet specific project requirements, ensuring compliance with regulatory standards. The compound's MSDS and technical data sheets should be thoroughly reviewed to ensure safe handling and storage.

In summary, 2-[(E)-4-bromobut-2-enyl]isoindoline-1,3-dione (CAS No. 42561-71-7) is a multifaceted compound with broad applications in research and industry. Its unique chemical properties, coupled with its relevance to cutting-edge scientific trends, make it a valuable asset in the toolkit of chemists and material scientists worldwide.